molecular formula C14H19N3O3S B2804785 (3-(Cyclohexylsulfonyl)azetidin-1-yl)(pyrazin-2-yl)methanone CAS No. 1448031-05-7

(3-(Cyclohexylsulfonyl)azetidin-1-yl)(pyrazin-2-yl)methanone

Cat. No. B2804785
CAS RN: 1448031-05-7
M. Wt: 309.38
InChI Key: RWAWJUIMEVKTNC-UHFFFAOYSA-N
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Description

(3-(Cyclohexylsulfonyl)azetidin-1-yl)(pyrazin-2-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as CSPM and has been synthesized through various methods. The purpose of

Scientific Research Applications

Synthesis and Antimicrobial Activities

A study by Shah et al. (2014) detailed the synthesis and characterization of azetidin-2-one-based phenyl sulfonyl pyrazoline derivatives, which were tested for their antibacterial and antifungal activities, indicating potential applications in combating microbial infections (Shah, Patel, Prajapati, Vaghari, & Parmar, 2014).

Biological Activities and Molecular Docking Analysis

Lynda (2021) investigated tri-substituted pyrazoles for their antibacterial and antioxidant activities, supported by DFT and molecular docking analyses. This work contributes to understanding the molecular basis of the bioactivity of such compounds (Lynda, 2021).

Anticancer and Antimicrobial Screening

Ayyash and Habeeb (2019) synthesized novel 2-azetidinone compounds derived from pyrazin dicarboxylic acid, exhibiting significant antibacterial and antifungal activities. This highlights the potential of these compounds in medical applications, particularly in developing new antimicrobial agents (Ayyash & Habeeb, 2019).

Herbicidal and Insecticidal Activities

Wang et al. (2015) synthesized N-phenylpyrazolyl aryl methanones derivatives, which exhibited favorable herbicidal and insecticidal activities. This suggests the potential agricultural applications of these compounds in pest and weed management (Wang, Wu, Liu, Li, Song, & Li, 2015).

Catalytic Applications

An exploration into enantiopure azetidin-2-yl compounds for catalytic asymmetric addition of organozinc reagents to aldehydes was conducted by Wang et al. (2008), demonstrating the utility of these compounds in synthetic organic chemistry and catalysis (Wang, Zhang, Zhao, Wang, Ding, Jing, & Song, 2008).

properties

IUPAC Name

(3-cyclohexylsulfonylazetidin-1-yl)-pyrazin-2-ylmethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H19N3O3S/c18-14(13-8-15-6-7-16-13)17-9-12(10-17)21(19,20)11-4-2-1-3-5-11/h6-8,11-12H,1-5,9-10H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RWAWJUIMEVKTNC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)S(=O)(=O)C2CN(C2)C(=O)C3=NC=CN=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H19N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

309.39 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(3-(Cyclohexylsulfonyl)azetidin-1-yl)(pyrazin-2-yl)methanone

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